Cas no 1361670-38-3 (2-Hydroxy-6-methyl-3-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 2-Hydroxy-6-methyl-3-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361670-38-3
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4919789
• Update Time: 2025-05-19

2-Hydroxy-6-methyl-3-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-methyl-3-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3NO/c1-6-2-3-7(12(17)16-6)10-8(13)4-5-9(14)11(10)15/h2-5H,1H3,(H,16,17)
• InChI Key： UXKIUXGJLZZEFC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CC=C(C)NC1=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 391
• XLogP3: 4.1
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-6-methyl-3-(2,3,6-trichlorophenyl)pyridine

Professional Introduction to 2-Hydroxy-6-methyl-3-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361670-38-3)

2-Hydroxy-6-methyl-3-(2,3,6-trichlorophenyl)pyridine, a compound with the chemical formula C₁₁H₇Cl₃NO, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple functional groups, including a hydroxyl group and a methyl substituent, alongside a trichlorophenyl ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The CAS number 1361670-38-3 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. This numbering system is crucial for distinguishing it from other compounds with similar structures or functionalities. The name 2-Hydroxy-6-methyl-3-(2,3,6-trichlorophenyl)pyridine itself encodes detailed structural information, highlighting the positions and types of substituents attached to the pyridine core. This level of specificity is essential for researchers engaged in synthetic chemistry and drug discovery.

In recent years, the compound has been explored for its potential role in developing novel therapeutic agents. Its structural framework suggests compatibility with various biological targets, making it a candidate for further investigation in pharmacological studies. The hydroxyl group and methyl substituent can serve as points for hydrogen bonding or further functionalization, while the trichlorophenyl ring may contribute to lipophilicity and binding affinity. These features make it an attractive candidate for designing molecules with enhanced biological activity.

Recent studies have demonstrated the utility of related pyridine derivatives in addressing various therapeutic challenges. For instance, modifications of the pyridine core have been shown to improve drug solubility and metabolic stability. The 2-Hydroxy-6-methyl-3-(2,3,6-trichlorophenyl)pyridine structure aligns well with these trends, offering a promising starting point for developing new compounds. Researchers have also explored its potential in inhibiting specific enzymes or receptors implicated in diseases such as cancer and inflammatory disorders.

The trichlorophenyl moiety, in particular, has been recognized for its ability to enhance molecular interactions with biological targets. This feature is particularly valuable in designing small molecules that can selectively bind to specific proteins or nucleic acids. The chlorine atoms can participate in dipole-dipole interactions or form halogen bonds with complementary sites on the target molecule. Such interactions are critical for achieving high affinity and selectivity in drug design.

Advances in computational chemistry have further facilitated the exploration of this compound's potential applications. Molecular modeling techniques allow researchers to predict how 2-Hydroxy-6-methyl-3-(2,3,6-trichlorophenyl)pyridine might interact with biological targets at the atomic level. These predictions can guide experimental efforts by highlighting key regions for optimization or by identifying potential binding pockets on the target molecule.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have enabled more efficient routes to complex molecules like 2-Hydroxy-6-methyl-3-(2,3,6-trichlorophenyl)pyridine. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyridine core and introducing functional groups at specific positions.

In conclusion, 2-Hydroxy-6-methyl-3-(2,3,6-trichlorophenyl)pyridine represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and compatibility with various biological targets make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.